5-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(methylsulfanyl)-4-pyrimidinecarboxamide

• Molecular Formula: C15H13ClN4OS2
• Molecular Weight: 364.9 g/mol
• IUPAC Name: 5-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H13ClN4OS2/c1-22-15-18-7-10(16)12(19-15)13(21)20-14-9(6-17)8-4-2-3-5-11(8)23-14/h7H,2-5H2,1H3,(H,20,21)
• InChI Key: QEWSASOPRUUNOC-UHFFFAOYSA-N
• SMILES: CSC1=NC=C(C(=N1)C(=O)NC2=C(C3=C(S2)CCCC3)C#N)Cl

Description

5-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(methylsulfanyl)-4-pyrimidinecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential in various research applications.

Mechanism of Action

The mechanism of action of 5-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(methylsulfanyl)-4-pyrimidinecarboxamide involves the inhibition of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells and viruses. It has also been shown to have anti-inflammatory properties by inhibiting the production of certain cytokines and chemokines.
Biochemical and Physiological Effects:
Studies have shown that 5-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(methylsulfanyl)-4-pyrimidinecarboxamide has various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit viral replication, and reduce inflammation. However, further studies are needed to fully understand the extent of these effects and their potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(methylsulfanyl)-4-pyrimidinecarboxamide in lab experiments is its relatively simple synthesis method and availability. However, one limitation is the lack of comprehensive studies on its toxicity and potential side effects, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 5-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(methylsulfanyl)-4-pyrimidinecarboxamide. One direction is to further explore its potential as an anticancer agent and its mechanisms of action in various cancer types. Another direction is to study its potential in the treatment of viral infections and inflammatory diseases. Additionally, further studies are needed to fully understand its toxicity and potential side effects, as well as its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of 5-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(methylsulfanyl)-4-pyrimidinecarboxamide involves the reaction of 5-chloro-2-methylsulfanyl-4-pyrimidinecarboxylic acid with 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

5-chloro-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(methylsulfanyl)-4-pyrimidinecarboxamide has been studied for its potential in various research applications. One such application is in the field of cancer research, where this compound has shown promising results as a potential anticancer agent. It has also been studied for its potential in the treatment of viral infections and inflammatory diseases.